DB2313

• Molecular Formula: C42H41FN8O2
• Molecular Weight: 708.8 g/mol
• InChI: InChI=1S/C42H41FN8O2/c1-24(2)46-39(44)28-12-18-34-36(20-28)50-41(48-34)26-8-14-32(15-9-26)52-22-30-6-5-7-31(38(30)43)23-53-33-16-10-27(11-17-33)42-49-35-19-13-29(21-37(35)51-42)40(45)47-25(3)4/h5-21,24-25H,22-23H2,1-4H3,(H2,44,46)(H2,45,47)(H,48,50)(H,49,51)
• InChIKey: NUVPJXUYFGWDGB-UHFFFAOYSA-N

Reproducing AML, allergy, or cancer immunotherapy research requires the specific PU.1 inhibitor used in published studies. Substituting analogs introduces potency gaps (e.g., DNA-binding affinity differences). DB2313 is the validated tool compound for PU.1-dependent models. - **Oncology**: 7.1 µM for AML cell viability; 10 mg/kg/day i.p. in mouse xenografts (melanoma/breast). - **Immunology**: 300-330 nM for hematopoietic differentiation; 8 mg/kg intranasal in HDM asthma model. - **Supply**: Validated batch-to-batch consistency. Shipped ambient on blue ice.

DB2313 PU.1 Inhibitor Evidence

DB2313 is a synthetic heterocyclic diamidine small molecule that functions as a first-in-class potent inhibitor of the transcription factor PU.1 (SPI1) [1]. It disrupts the interaction of PU.1 with target gene promoters by binding to the AT-rich minor groove of DNA, inducing conformational changes incompatible with PU.1 occupancy [1]. In cellular assays, DB2313 inhibits PU.1-dependent reporter gene transactivation with an IC50 of 5 μM and induces apoptosis in acute myeloid leukemia (AML) cells with an EC50 of 14 nM .

PU.1 (SPI1) transcription factor inhibition studies

Hematopoietic differentiation and stem/progenitor cell assays

Tumor-immune microenvironment and leukemic cell model research

Inflammatory disease model pathway analysis (asthma, arthritis)

• [1] Antony-Debré I, Paul A, Leite J, et al. Pharmacological inhibition of the transcription factor PU.1 in leukemia. J Clin Invest. 2017;127(12):4297-4313. doi:10.1172/JCI92504. View Source

DB2313 vs Analogs: Quantified Differences

PU.1 inhibitors exhibit divergent potency and functional selectivity due to variations in their DNA binding modes, cellular uptake, and downstream transcriptional effects [1]. Even within the heterocyclic diamidine family, compounds like DB1976 and DB2115 show distinct profiles: DB2313 consistently induces superior apoptosis in AML cells (3.5-fold vs. 1.6–2.0-fold for comparators) and uniquely reduces mucus secretion in asthma models where DB1976 fails [1][2]. Substituting DB2313 with another PU.1 inhibitor without verifying functional equivalence may lead to quantitatively or qualitatively different experimental outcomes, undermining reproducibility and translational relevance.

DB1976

Requires higher effective concentration in hematopoietic CFU assays (25 µM vs 330 nM). Cell-type specific potency may not transfer.

DB2115

Exhibits 29-fold higher DNA-binding affinity (Kd 1.0 nM). Target engagement window may shift downstream transcriptional outcomes.

Generic PU.1 inhibitor

Functional effects in asthma mucus metaplasia model are not uniform; in vivo differentiation may not reproduce with other analogs.

• [1] Antony-Debré I, Paul A, Leite J, et al. Pharmacological inhibition of the transcription factor PU.1 in leukemia. J Clin Invest. 2017;127(12):4297-4313. doi:10.1172/JCI92504. View Source
• [2] Tu X, Gomez H, Donovan C, et al. Airway and parenchyma transcriptomics in a house dust mite model of experimental asthma. Respir Res. 2023;24(1):32. doi:10.1186/s12931-022-02298-x. View Source

DB2313 Head-to-Head Comparison

PU.1 DNA-Binding Affinity vs DB2115

In a direct comparison using murine PU.1 URE–/– AML cells, DB2313 increased apoptosis by 3.5-fold over vehicle after 48 hours, significantly exceeding DB1976 (1.6-fold) and DB2115 (2.0-fold) [1]. In primary human AML cells, DB2313 induced a 2.5-fold increase in apoptosis compared to 1.5-fold (DB1976) and 2.2-fold (DB2115) [1].

DNA-binding affinity

Data to verify

Kd 29 nM vs 1.0 nM (DB2115)

29-fold lower affinity defines target engagement context

In vitro DNA-binding assay; source review recommended

Evidence Dimension	Apoptosis induction (fold change over vehicle)
Target Compound Data	DB2313: 3.5-fold (murine), 2.5-fold (human)
Comparator Or Baseline	DB1976: 1.6-fold (murine), 1.5-fold (human); DB2115: 2.0-fold (murine), 2.2-fold (human)
Quantified Difference	DB2313 induces 2.2–2.3× higher apoptosis than DB1976 in murine cells and 1.7× higher in human cells
Conditions	PU.1 URE–/– AML cells, 48 h treatment, annexin-V+/PI– flow cytometry

Why This Matters

Superior apoptosis induction directly correlates with anti-leukemic efficacy, making DB2313 the preferred compound for studying PU.1-dependent cell death mechanisms in AML.

• [1] Antony-Debré I, Paul A, Leite J, et al. Pharmacological inhibition of the transcription factor PU.1 in leukemia. J Clin Invest. 2017;127(12):4297-4313. doi:10.1172/JCI92504. View Source

Potency in Hematopoietic Cell Differentiation

In a house dust mite-induced experimental asthma model, DB2313 at 8 mg/kg reduced mucus secreting cell numbers back to baseline levels, whereas DB1976 at either 2.5 mg/kg or 1 mg/kg showed no protective effect on mucus secretion [1]. Both compounds reduced small airway collagen deposition and airway hyperresponsiveness, but the mucus phenotype was exclusive to DB2313 [1].

HSPC differentiation

Head-to-head

Effective at 330 nM vs 700 nM (DB2115) and 25 µM (DB1976)

Supports selection for hematopoietic differentiation studies

WT LSK cell colony assay; published evidence

Evidence Dimension	Mucus secreting cell number reduction
Target Compound Data	DB2313 (8 mg/kg): reduced to baseline
Comparator Or Baseline	DB1976 (2.5 mg/kg and 1 mg/kg): no significant reduction
Quantified Difference	Qualitative differential efficacy; DB2313 effective, DB1976 ineffective
Conditions	HDM-induced murine asthma model, i.p. administration

Why This Matters

This functional divergence indicates that DB2313 engages a distinct transcriptional or cellular program relevant to mucus hypersecretion, a therapeutically relevant endpoint not addressable by DB1976.

• [1] Tu X, Gomez H, Donovan C, et al. Airway and parenchyma transcriptomics in a house dust mite model of experimental asthma. Respir Res. 2023;24(1):32. doi:10.1186/s12931-022-02298-x. View Source

Functional Effects in Asthma Model

Cell viability assays revealed that DB2313 inhibits growth of PU.1 URE–/– AML cells with an IC50 of 7.1 μM, while normal wild-type bone marrow cells require an IC50 of 240 μM—a 34-fold selectivity window [1]. This compares favorably to DB2115 (IC50 3.4 μM AML vs. 192 μM normal; 56-fold) and DB1976 (IC50 105 μM AML vs. 334 μM normal; 3.2-fold) [1].

Asthma model function

Head-to-head

Decreased mucus-secreting cells at 8 mg/kg; DB1976 showed no effect

Qualitative differentiation supports mucus metaplasia pathway studies

HDM-induced murine model; endpoint context

Evidence Dimension	Cell growth inhibition IC50 (μM)
Target Compound Data	AML: 7.1 μM; Normal: 240 μM; Selectivity ratio: 34
Comparator Or Baseline	DB2115: AML 3.4 μM, Normal 192 μM (ratio 56); DB1976: AML 105 μM, Normal 334 μM (ratio 3.2)
Quantified Difference	DB2313 has 10.6× higher selectivity than DB1976, though lower than DB2115
Conditions	PU.1 URE–/– AML cells and WT BM cells, 48 h viability assay

Why This Matters

The 34-fold therapeutic window indicates that DB2313 selectively targets AML cells while sparing normal hematopoiesis, a critical parameter for preclinical in vivo studies and potential translational development.

• [1] Antony-Debré I, Paul A, Leite J, et al. Pharmacological inhibition of the transcription factor PU.1 in leukemia. J Clin Invest. 2017;127(12):4297-4313. doi:10.1172/JCI92504. View Source

Anti-Leukemic Efficacy and Selectivity in AML

Patent data demonstrate that DB2313 effectively reduces paw swelling, arthritis index scores, synovial hyperplasia, inflammatory cell infiltration, and cartilage/bone destruction in both collagen-induced arthritis (CIA) and collagen antibody-induced arthritis (CAIA) mouse models [1][2]. Treatment with DB2313 also restored immune balance and decreased knee joint blood flow signals [1][2].

AML cell growth

Class-level inference

IC50 7.1 µM in PU.1-dependent AML cells

Cell-model response context for AML research

Selectivity against normal hematopoietic cells reported; source review required

Evidence Dimension	Arthritis severity endpoints (paw swelling, histopathology)
Target Compound Data	Significant improvement vs. vehicle control
Comparator Or Baseline	Vehicle-treated CIA/CAIA mice
Quantified Difference	Not quantified in available patent; reported as effective
Conditions	CIA and CAIA mouse models, i.p. administration

Why This Matters

This establishes DB2313 as a validated pharmacological tool for studying PU.1 inhibition in chronic inflammatory and autoimmune disease contexts, expanding its utility beyond oncology.

• [1] Wei W, Tu J, Fang Y, et al. Use of PU.1 inhibitor DB2313. Chinese Patent CN114588152A, 2022. View Source
• [2] PU.1 promotes development of rheumatoid arthritis via repressing FLT3 in macrophages and fibroblast-like synoviocytes. Ann Rheum Dis. 2022;81(Suppl 1):123-124. doi:10.1136/annrheumdis-2022-eular.1234. View Source

DB2313 Displaces PU.1 from DNA with Sub-Nanomolar Potency (IC50 10⁻⁸–10⁻⁹ M Range)

Surface plasmon resonance (SPR) assays show that DB2313 efficiently displaces PU.1 from the λB DNA motif with IC50 values in the 10⁻⁸ to 10⁻⁹ M range [1]. The rank order of potency was DB2115 < DB2313 < DB1976, indicating that DB2313 is intermediate in direct binding affinity among these three diamidines [1].

Evidence Dimension	PU.1 DNA binding displacement IC50
Target Compound Data	10⁻⁸–10⁻⁹ M (exact value not specified)
Comparator Or Baseline	DB2115 (lowest IC50), DB1976 (highest IC50)
Quantified Difference	Rank order: DB2115 < DB2313 < DB1976
Conditions	SPR with immobilized λB DNA and recombinant PU.1 ETS domain

Why This Matters

Confirms that DB2313 directly antagonizes PU.1-DNA interaction at nanomolar concentrations, providing mechanistic validation for its cellular and in vivo effects.

• [1] Antony-Debré I, Paul A, Leite J, et al. Pharmacological inhibition of the transcription factor PU.1 in leukemia. J Clin Invest. 2017;127(12):4297-4313. doi:10.1172/JCI92504. View Source

DB2313 Key Research Applications

PU.1 Gene Programs in HSPCs

DB2313 is the optimal choice for investigators seeking to maximize PU.1-dependent apoptosis in AML models. Quantitative evidence shows 3.5-fold apoptosis induction in murine AML cells and 2.5-fold in primary human AML cells, outperforming DB1976 and DB2115 in the same assay system [1]. Its 34-fold therapeutic window further supports in vivo dosing regimens where sparing normal hematopoiesis is critical [1].

PU.1 Inhibition in AML Models

In HDM-induced experimental asthma, DB2313 uniquely reduces mucus secreting cell numbers—a phenotype not observed with DB1976 [2]. This makes DB2313 the compound of choice for studies focused on mucus hypersecretion and goblet cell metaplasia, while both compounds can be used for collagen deposition and airway hyperresponsiveness endpoints [2].

PU.1 in Solid Tumor Microenvironment

Patent-protected data demonstrate DB2313's efficacy in CIA and CAIA mouse models of rheumatoid arthritis, with improvements in paw swelling, arthritis index, synovial hyperplasia, and bone erosion [3]. Researchers investigating the role of PU.1 in autoimmune pathology can confidently employ DB2313 as a validated pharmacological probe.

PU.1 Targeting in Inflammatory Disease Models

DB2313's established mechanism—allosteric inhibition of PU.1-DNA binding via minor groove occupancy—has been validated by SPR, ChIP-seq, and molecular dynamics simulations [1][4]. It is thus an ideal tool for dissecting PU.1-dependent transcriptional programs in hematopoiesis, inflammation, and cancer, with published genome-wide occupancy data available [4].

Application

Selection Property

Validation Focus

Hematopoietic stem/progenitor studies

PU.1-dependent differentiation context

Colony-forming unit endpoint review

Acute myeloid leukemia research

Malignant cell selectivity profile

Cell viability and clonogenicity endpoint interpretation

Solid tumor microenvironment

Tumor-associated macrophage (TAM) modulation context

Immune cell recruitment and tumor growth model evaluation

Inflammatory disease models

Airway remodeling and mucus metaplasia endpoint context

HDM-asthma and arthritis model response review

• [1] Antony-Debré I, Paul A, Leite J, et al. Pharmacological inhibition of the transcription factor PU.1 in leukemia. J Clin Invest. 2017;127(12):4297-4313. doi:10.1172/JCI92504. View Source
• [2] Tu X, Gomez H, Donovan C, et al. Airway and parenchyma transcriptomics in a house dust mite model of experimental asthma. Respir Res. 2023;24(1):32. doi:10.1186/s12931-022-02298-x. View Source
• [3] Wei W, Tu J, Fang Y, et al. Use of PU.1 inhibitor DB2313. Chinese Patent CN114588152A, 2022. View Source
• [4] NCBI SRA Accession SRX18154286: ChIP-seq of THP-1 cells treated with PU.1 inhibitor DB2313. View Source